Cas no 2172563-94-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid
• CAS No: 2172563-94-7
• MF: C₂₄H₂₉NO₄
• MW: 395.491367101669
• CID: 6410214
• PubChem ID: 165588734
• Update Time: 2025-10-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid
• EN300-1556467
• 2172563-94-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid

• Inchi： 1S/C24H29NO4/c1-16(2)13-25(15-24(3,4)22(26)27)23(28)29-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,13-15H2,1-4H3,(H,26,27)
• InChI Key： NYOBOBJTQAUNTG-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C)C)CC(C(=O)O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 395.20965841g/mol
• Monoisotopic Mass: 395.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid

Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid (CAS: 2172563-94-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives, particularly those involving fluorenylmethoxycarbonyl (Fmoc) protecting groups. Among these, 3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid (CAS: 2172563-94-7) has emerged as a compound of interest due to its unique structural properties and potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

The compound, often abbreviated as Fmoc-protected amino acid derivative, serves as a critical intermediate in solid-phase peptide synthesis (SPPS). Recent studies have explored its role in enhancing the stability and solubility of peptide chains during synthesis. A 2023 study published in the Journal of Peptide Science demonstrated that the steric hindrance provided by the 2,2-dimethylpropanoic acid moiety significantly reduces side reactions, improving the yield and purity of synthesized peptides. This finding underscores the compound's utility in producing complex peptides for therapeutic applications.

Further investigations into the physicochemical properties of 2172563-94-7 have revealed its compatibility with a wide range of solvents, including dimethylformamide (DMF) and dichloromethane (DCM), which are commonly used in SPPS. Nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) analyses confirmed the compound's high purity (>98%) and stability under standard storage conditions. These characteristics make it a reliable building block for researchers developing peptide-based drugs, such as those targeting G-protein-coupled receptors (GPCRs).

In addition to its synthetic applications, recent preclinical studies have explored the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid as a modulator of enzymatic activity. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit inhibitory effects on specific proteases involved in inflammatory pathways. Although these findings are preliminary, they suggest a promising avenue for developing novel anti-inflammatory agents.

Despite these advancements, challenges remain in scaling up the production of 2172563-94-7 while maintaining cost-effectiveness and environmental sustainability. Recent efforts by pharmaceutical manufacturers have focused on optimizing catalytic processes to reduce waste generation. For instance, a green chemistry approach utilizing immobilized enzymes has shown promise in reducing the reliance on hazardous reagents during synthesis.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}(2-methylpropyl)amino)-2,2-dimethylpropanoic acid represents a versatile tool in chemical biology, with applications spanning peptide synthesis and drug discovery. Ongoing research aims to further elucidate its biological interactions and expand its utility in developing next-generation therapeutics. Future studies should prioritize structural optimization and in vivo validation to unlock its full potential.